Cas no 74462-02-5 (1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE)

• Product Name: 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE
• CAS No: 74462-02-5
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 556553
• PubChem ID: 13782487
• Update Time: 2025-10-30

1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE Chemical and Physical Properties

Names and Identifiers

• 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE
• 4,4'-(2-ETHYLHEXYLIDENE)DIPHENOL
• 4-[2-ethyl-1-(4-hydroxyphenyl)hexyl]phenol
• EC 680-046-1
• BP_19
• DTXSID10549339
• 4,4'-(2-Ethylhexane-1,1-diyl)diphenol
• XXHIPRDUAVCXHW-UHFFFAOYSA-N
• MFCD08276371
• AKOS015838511
• CS-0380705
• E85440
• Q65621739
• SCHEMBL395463
• 1,1-bis(4-hydroxyphenyl)2-ethylhexane
• NS00003874
• 74462-02-5
• DB-259040

• MDL： MFCD08276371
• Inchi： 1S/C20H26O2/c1-3-5-6-15(4-2)20(16-7-11-18(21)12-8-16)17-9-13-19(22)14-10-17/h7-15,20-22H,3-6H2,1-2H3
• InChI Key： XXHIPRDUAVCXHW-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)C(CC)CCCC

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: White or light yellow powder.
• Density: 1.045
• Boiling Point: 466.221°C at 760 mmHg
• Flash Point: 208.568°C
• Refractive Index: 1.555
• PSA: 40.46000
• LogP: 5.44610
• Solubility: Soluble in methanol

Additional information on 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE

Chemical Profile of 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE (CAS No. 74462-02-5)

The compound 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE, identified by its CAS number 74462-02-5, is a specialized organic molecule with significant applications in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural arrangement, has garnered attention due to its potential in various scientific and industrial contexts. The presence of multiple hydroxyl groups and an ethylhexane backbone imparts distinct chemical properties that make it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the study of aromatic compounds with hydroxyl substituents has seen considerable advancements, particularly in the development of bioactive molecules and catalysts. The structure of 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE aligns well with this trend, as the hydroxyl groups on the phenyl rings can participate in hydrogen bonding and other forms of molecular interactions. These interactions are crucial in drug design, where molecular recognition and binding affinity are key factors determining the efficacy of a therapeutic agent. The ethylhexane moiety further contributes to the compound's solubility and metabolic stability, making it a promising candidate for further investigation.

Current research in the field of organic synthesis has been focusing on developing efficient methods for constructing complex molecules with multiple functional groups. The synthesis of 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE exemplifies this trend, as it requires precise control over reaction conditions to ensure the proper positioning of hydroxyl and ethylhexane substituents. Advances in catalytic techniques and green chemistry have enabled more sustainable and scalable production processes for such compounds. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce phenyl rings efficiently, while biocatalytic approaches offer environmentally friendly alternatives to traditional synthetic methods.

The pharmaceutical industry has shown particular interest in compounds that exhibit both lipophilic and hydrophilic characteristics, as these properties are often essential for drug delivery systems. The dual nature of 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE, with its hydroxyl-rich aromatic rings and alkyl chain, makes it a versatile building block for designing molecules that can interact with biological targets while maintaining adequate pharmacokinetic profiles. Recent studies have demonstrated its potential in developing novel antifungal agents and antioxidants, where the hydroxyl groups play a critical role in radical scavenging and metal chelation.

In addition to its pharmaceutical applications, 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE has found utility in material science. Its ability to form stable complexes with metal ions has been explored in the development of coordination polymers and supramolecular architectures. These materials are of interest for their potential use in catalysis, sensors, and even as components in electronic devices. The unique electronic properties arising from the interplay between the aromatic rings and ethylhexane chain make this compound a valuable candidate for innovative material design.

The chemical behavior of 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE also makes it a suitable candidate for studying molecular interactions at the nanoscale. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structure and dynamics. These studies not only contribute to our fundamental understanding of molecular systems but also provide insights into how such compounds might behave within biological environments. For example, understanding how the hydroxyl groups influence solvation dynamics can help predict drug solubility and bioavailability.

As research continues to evolve, the demand for high-purity compounds like 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE is expected to grow. Manufacturers specializing in fine chemicals are increasingly adopting advanced purification techniques such as distillation under reduced pressure and recrystallization from specialized solvents to meet these demands. These methods ensure that researchers receive materials with minimal impurities, which is crucial for experiments requiring high precision. Additionally, quality control measures such as analytical testing by high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are employed to verify the compound's integrity before it reaches the end-user.

The future prospects for 1,1-BIS(4-HYDROXYPHENYL)-2-ETHYLHEXANE are vast, particularly as new synthetic methodologies emerge and our understanding of molecular interactions deepens. Collaborative efforts between chemists, biologists, and materials scientists will likely lead to innovative applications that were previously unimaginable. Whether it serves as a key intermediate in drug synthesis or a foundational component in advanced materials, this compound represents a significant contribution to modern science.